Cas no 141998-21-2 (Acetamide, N-[2-[[2-[(2-aminoethyl)amino]ethyl]amino]ethyl]-)

• Product Name: Acetamide, N-[2-[[2-[(2-aminoethyl)amino]ethyl]amino]ethyl]-
• CAS No: 141998-21-2
• MF: C₈H₂₀N₄O
• MW: 188.270601272583
• CID: 903374
• PubChem ID: 10313446
• Update Time: 2025-07-13

Acetamide, N-[2-[[2-[(2-aminoethyl)amino]ethyl]amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-[[2-[(2-aminoethyl)amino]ethyl]amino]ethyl]-
• N-[2-({2-[(2-Aminoethyl)amino]ethyl}amino)ethyl]acetamide
• N1-Acetyl Triethylenetetramine
• N1-Acetyl TriethylenetetraMine Trihydrochloride
• N1-Acetyl-Spermine
• N-acetyl-3,6-diazaoctane-1,8-diamine
• N-Acetylspermine
• N'-Monoacetylspermine
• n1-acetyltriethylenetetramine
• N-(2-((2-((2-Aminoethyl)amino)ethyl)amino)ethyl)acetamide
• CHEMBL3526873
• ACETAMIDE,N-[2-[[2-[(2-AMINOETHYL)AMINO]ETHYL]AMINO]ETHYL]-
• N-[2-[2-(2-aminoethylamino)ethylamino]ethyl]acetamide
• SCHEMBL2028097
• 141998-21-2
• Acetamide, N-[2-[[2-[(2-aminoethyl)amino]ethyl]amino]ethyl]-

• Inchi： 1S/C8H20N4O/c1-8(13)12-7-6-11-5-4-10-3-2-9/h10-11H,2-7,9H2,1H3,(H,12,13)
• InChI Key： GMXQUOKWLVCFEG-UHFFFAOYSA-N
• SMILES： O=C(C)NCCNCCNCCN

Computed Properties

• Exact Mass: 188.16400
• Monoisotopic Mass: 188.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.1
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• PSA: 82.67000
• LogP: 0.58280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides